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Compound of Interest

Compound Name: Fosfructose
CAS No.: 4937-84-2
Cat. No.: B15573069
Get Quote
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For researchers, scientists, and drug development professionals, adherence to strict safety and
disposal protocols is paramount to ensure a secure and compliant laboratory environment. This
guide provides a comprehensive, step-by-step operational plan for the proper disposal of
fosfructose, a non-hazardous substance, thereby fostering a culture of safety and building
trust in laboratory practices.

Essential Safety and Handling Information

Based on available safety data for structurally similar compounds like D-fructose, fosfructose
is not classified as a hazardous material.[1][2][3][4][5] HowevVer, it is imperative to consistently
observe standard laboratory hygiene and safety practices during handling. This includes the
use of appropriate personal protective equipment (PPE), such as safety glasses or goggles,
gloves, and a lab coat, to prevent direct contact and ensure personal safety.[1][6]

Quantitative Data for Fosfructose and Related
Compounds
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The following table summarizes key quantitative data for fosfructose (D-fructose 1,6-
bisphosphate) and related fructose phosphates. This information is valuable for handling,
storage, and implementing disposal procedures.

Fosfructose (D-fructose
Property . D-Fructose
1,6-bisphosphate)

Molecular Formula C6H14012P2[7] C6H1206[1]

Molecular Weight 340.12 g/mol [7] 180.16 g/mol [1]
Physical State Solid Solid, White[1]

Melting Point Not available 103 - 105 °C[1]
Solubility Soluble in water Very soluble in water[8]
pH Not available 5-7 (1.8% Solution)[1]

Detailed Experimental Protocols for Disposal

The appropriate disposal method for fosfructose is contingent on whether it is in a pure,
uncontaminated state or has been mixed with other chemical agents.

A. Disposal of Uncontaminated Fosfructose

If the fosfructose is pure and has not been mixed with any hazardous chemicals, it is generally
not considered hazardous waste.[6]

Step-by-Step Procedure:
o Waste Characterization: Confirm that the waste is solely uncontaminated fosfructose.

» Containerization: Place the solid fosfructose waste into a designated, clearly labeled
container for non-hazardous solid chemical waste.

» Final Disposal: Dispose of the container in the regular laboratory trash, which will be sent to
a standard landfill, unless institutional policies mandate a specific non-hazardous waste
stream.[9]
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B. Disposal of Contaminated Fosfructose

If the fosfructose has been used in a reaction or is mixed with other substances, such as
solvents, acids, or bases, the entire mixture must be treated as hazardous waste.[6] The
disposal procedure should then follow the protocol for the most hazardous component in the
mixture.

Step-by-Step Procedure:

o Waste Characterization: Identify all constituents of the waste mixture to determine the
primary hazards.

o Containerization: Use a compatible, leak-proof container for waste collection. The container
must be clearly labeled as "Hazardous Waste" and list all chemical constituents.[6][10]

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area, ensuring it is segregated from incompatible materials.[10]

» Professional Disposal: Arrange for a licensed professional waste disposal service to collect
and manage the hazardous waste in accordance with local, state, and federal regulations.[6]

C. Disposal of Aqueous Solutions of Uncontaminated
Fosfructose

For dilute agueous solutions containing only fosfructose, drain disposal may be permissible,
but is subject to institutional and local regulations.

Step-by-Step Procedure:

o Compliance Check:Crucially, first consult your institution's Environmental Health and Safety
(EHS) guidelines to confirm that drain disposal of non-hazardous biochemical solutions is
permitted.[9]

 Dilution: For small quantities, dilute the solution further with a significant amount of water (a
recommended ratio is at least 20 parts water to 1 part solution).[9]
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» Drain Disposal: Pour the diluted solution down the drain with a continuous flow of cold water.

[°]

Visualizing the Disposal Workflow

To further clarify the procedural logic, the following diagrams illustrate the decision-making

process for the proper disposal of fosfructose.
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Caption: Logical workflow for the proper disposal of fosfructose.
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It is imperative to note that while fosfructose is classified as non-hazardous, all laboratory
waste disposal must comply with the specific regulations of your institution and local
authorities. Always consult your organization's EHS department for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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